Cas no 1261675-32-4 (Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate)

• Product Name: Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate
• CAS No: 1261675-32-4
• MF: C₁₁H₁₃IO₃
• MW: 320.123595952988
• CID: 4963072
• Update Time: 2025-05-19

Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate

• Inchi： 1S/C11H13IO3/c1-2-15-10(14)7-6-8-4-3-5-9(13)11(8)12/h3-5,13H,2,6-7H2,1H3
• InChI Key： XRDNEHQBPNWEGY-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCC(=O)OCC)O

Computed Properties

• Exact Mass: 319.99094 g/mol
• Monoisotopic Mass: 319.99094 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.12
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate

Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate (CAS No. 1261675-32-4): A Comprehensive Overview

Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate, with the CAS registry number 1261675-32-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate, is characterized by its unique structure, which includes an ethyl ester group attached to a propionic acid moiety, further connected to a phenolic ring substituted with hydroxyl and iodine groups. The presence of these functional groups makes this compound a valuable substrate for various chemical reactions and biological studies.

The molecular formula of Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate is C₁₀H₁₁IO₄, with a molecular weight of approximately 308.99 g/mol. Its physical properties include a melting point of around 95°C and a boiling point of approximately 400°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various synthetic applications.

Recent studies have highlighted the potential of Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting cardiovascular diseases and neurodegenerative disorders. The hydroxyl group on the aromatic ring contributes to hydrogen bonding capabilities, enhancing the compound's ability to interact with biological systems. Additionally, the iodine atom introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties.

In terms of synthesis, Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate can be prepared via a multi-step process involving nucleophilic substitution and esterification reactions. A common approach involves the reaction of 3-hydroxy-2-iodobenzaldehyde with propionic acid derivatives under acidic conditions, followed by esterification to yield the final product. The use of catalysts such as palladium(II) acetate has been reported to enhance reaction efficiency and selectivity.

The biological activity of Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting potential applications in anti-inflammatory and antioxidant therapies. Furthermore, preliminary animal studies have indicated that this compound may possess neuroprotective properties, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

One area where Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate has shown particular promise is in drug delivery systems. Its ability to form stable complexes with certain polymers has led to its exploration as a carrier for poorly water-soluble drugs. By incorporating this compound into lipid-based nanoparticles or hydrogels, researchers aim to improve drug bioavailability and reduce side effects associated with conventional delivery methods.

In conclusion, Ethyl 3-(3'-hydroxy-2'-iodophenyl)propionate (CAS No. 1261675-32-4) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical structure, combined with its favorable physicochemical properties, positions it as a valuable tool in the development of innovative therapeutic agents and advanced drug delivery systems. As ongoing research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in the field of medicinal chemistry.